Cas no 26998-80-1 (Phenol, trimethyl-)

• Product Name: Phenol, trimethyl-
• CAS No: 26998-80-1
• MF: C₉H₁₂O
• MW: 136.190982818604
• CID: 256069
• PubChem ID: 68237
• Update Time: 2025-04-19

Phenol, trimethyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, trimethyl-
• 2,3,4-trimethylphenol
• InChI=1/C9H12O/c1-6-4-5-9(10)8(3)7(6)2/h4-5,10H,1-3H
• Phenol, 2,3,4-trimethyl-
• 526-85-2
• 4-HYDROXY-1,2,3-TRIMETHYLBENZENE
• Q27271486
• UNII-9295A0BC1N
• 9295A0BC1N
• EINECS 248-158-1
• EINECS 208-399-5
• 2,3,4-HEMIMELLITENOL
• SCHEMBL207038
• 1-HYDROXY-2,3,4-TRIMETHYLBENZENE
• 26998-80-1
• NS00042889
• Trimethylphenol
• DTXSID80865331

• Inchi： 1S/C9H12O/c1-6-4-5-9(10)8(3)7(6)2/h4-5,10H,1-3H3
• InChI Key： XRUGBBIQLIVCSI-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C(C)=C1C

Computed Properties

• Exact Mass: 136.08886
• Monoisotopic Mass: 136.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23